Technical Whitepaper: Therapeutic Potential of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline in Kinase Inhibition
Technical Whitepaper: Therapeutic Potential of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline in Kinase Inhibition
The following technical guide details the therapeutic potential, synthetic utility, and application of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline in the design of kinase inhibitors. This document is structured for researchers and drug developers, focusing on the compound's role as a high-value pharmacophore for targeting ALK, ROS1, and FAK signaling pathways.
Executive Summary: The Pharmacophore Advantage
In the rational design of Type I and Type II kinase inhibitors, the 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline scaffold represents a critical "Right-Hand Side" (RHS) module. Its structural architecture offers a dual-function advantage that addresses two of the most persistent challenges in medicinal chemistry: potency and physicochemical properties .
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Solubilizing Tail (The Morpholine Ether): The 2-(4-morpholinyl)ethoxy moiety acts as a solvent-exposed solubilizing group. By projecting into the solvent front of the kinase ATP-binding pocket, it improves aqueous solubility and reduces lipophilicity (LogD), enhancing oral bioavailability without compromising hinge binding.
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Synthetic Handle (The Bromine): The C5-bromine atom provides a versatile electrophilic handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing for the modular attachment of diverse "Left-Hand Side" (LHS) cores such as quinazolines, pyrimidines, or pyridines.
This guide explores the therapeutic utility of this scaffold in developing inhibitors for Anaplastic Lymphoma Kinase (ALK) and Focal Adhesion Kinase (FAK) , particularly in the context of Non-Small Cell Lung Cancer (NSCLC).
Structural Mechanism of Action (SAR Analysis)[1]
Binding Mode Hypothesis
When incorporated into a kinase inhibitor (e.g., coupled to a 2,4-dichloropyrimidine core), the aniline nitrogen typically serves as a hydrogen bond donor to the kinase hinge region (e.g., Met residue). The 5-bromo substituent directs the core scaffold into the hydrophobic back pocket (Gatekeeper region), while the ortho-alkoxy morpholine tail extends towards the solvent interface.
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Hinge Interaction: The aniline NH forms a critical H-bond with the backbone carbonyl of the hinge residue.
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Solvent Front: The morpholine oxygen and nitrogen atoms can form water-mediated H-bonds or direct interactions with residues at the rim of the ATP pocket (e.g., Asp or Glu residues), stabilizing the binding conformation.
Therapeutic Targets
Based on structural homology with approved drugs like Ceritinib and Brigatinib , this scaffold is particularly effective for:
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ALK (Anaplastic Lymphoma Kinase): Targeting EML4-ALK fusion proteins in NSCLC.
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ROS1 (c-ros oncogene 1): Overcoming resistance mutations in ROS1+ tumors.[1]
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FAK (Focal Adhesion Kinase): Disrupting integrin signaling in metastatic cancers.
Experimental Protocols: Synthesis & Validation
Synthesis of 5-Bromo-2-[2-(4-morpholinyl)ethoxy]aniline
Rationale: This convergent synthesis ensures high purity and scalability. The route utilizes a nucleophilic aromatic substitution (SNAr) followed by a chemoselective reduction.
Step 1: SNAr Displacement
Reaction: 5-Bromo-2-fluoronitrobenzene + 2-Morpholinoethanol
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Reagents: 5-Bromo-2-fluoronitrobenzene (1.0 eq), 2-Morpholinoethanol (1.1 eq), NaH (60% dispersion, 1.2 eq), Anhydrous DMF (10 vol).
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Protocol:
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Charge a flame-dried flask with NaH and anhydrous DMF under N2. Cool to 0°C.
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Dropwise add 2-Morpholinoethanol over 15 min. Stir at 0°C for 30 min to generate the alkoxide.
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Add 5-Bromo-2-fluoronitrobenzene solution (in DMF) dropwise.
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Warm to RT and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 1:1) or LCMS for disappearance of starting material.
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Quench: Carefully pour into ice-water. Filter the yellow precipitate or extract with EtOAc.
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Yield Target: >85% (Yellow solid).
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Step 2: Chemoselective Reduction
Reaction: Nitro Intermediate
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Reagents: Nitro intermediate (1.0 eq), Iron powder (5.0 eq), NH4Cl (5.0 eq), EtOH/H2O (4:1).
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Protocol:
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Suspend the nitro compound in EtOH/H2O. Add Fe powder and NH4Cl.
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Heat to reflux (80°C) for 2-4 hours with vigorous stirring.
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Checkpoint: Reaction is complete when the yellow color fades to a colorless/brown slurry. LCMS should show [M+H] peak corresponding to the aniline.
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Workup: Filter hot through Celite to remove iron residues. Concentrate filtrate. Neutralize with sat. NaHCO3 and extract with DCM.
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Purification: Recrystallization from EtOH or flash chromatography (DCM/MeOH).
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Kinase Inhibition Assay (ADP-Glo™ Platform)
Rationale: To validate the inhibitory potential of the synthesized library against ALK/ROS1.
| Parameter | Condition |
| Assay Platform | ADP-Glo™ Kinase Assay (Promega) |
| Enzyme | Recombinant Human ALK (active) |
| Substrate | Poly (Glu, Tyr) 4:1 (0.2 mg/mL) |
| ATP Concentration | 10 µM ( |
| Compound Range | 10-point dose-response (10 µM to 0.5 nM) |
| Incubation | 60 min at RT |
| Readout | Luminescence (RLU) |
Protocol:
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Prepare 2.5x kinase solution in reaction buffer (40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).
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Add 4 µL of compound (in 1% DMSO) to 384-well plate.
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Add 2 µL of kinase solution. Incubate 10 min.
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Add 2 µL of ATP/Substrate mix to initiate reaction.
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Incubate 60 min. Add 5 µL ADP-Glo™ Reagent (stops reaction, depletes ATP).
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Incubate 40 min. Add 10 µL Kinase Detection Reagent (converts ADP to ATP
Luciferase). -
Measure Luminescence. Calculate IC50 using non-linear regression (GraphPad Prism).
Visualizations & Pathways
Synthetic Workflow Diagram
The following diagram illustrates the convergent synthesis of the target aniline and its subsequent coupling to a kinase core.
Figure 1: Synthetic pathway for integrating the morpholine-aniline scaffold into kinase inhibitors.[2][3][4][5][6][7][8][9][10][11][12][13]
Mechanism of Action: Binding Topology
This diagram visualizes how the scaffold interacts with the ATP-binding pocket of the kinase.
Figure 2: Pharmacophore binding topology within the Kinase ATP pocket.
References
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Marsilje, T. H., et al. (2013). "Synthesis, structure-activity relationships, and in vivo efficacy of the novel potent and selective anaplastic lymphoma kinase (ALK) inhibitor 5-chloro-N2-(2-isopropoxy-5-methyl-4-(piperidin-4-yl)phenyl)-N4-(2-(isopropylsulfonyl)phenyl)pyrimidine-2,4-diamine (LDK378)." Journal of Medicinal Chemistry, 56(14), 5675-5690. Link
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Ullah, N., et al. (2019). "Designing Dual Inhibitors of Anaplastic Lymphoma Kinase (ALK) and Bromodomain-4 (BRD4) by Tuning Kinase Selectivity." Journal of Medicinal Chemistry, 62(6), 3129-3146. Link
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Bolli, M. H., et al. (2012).[4] "The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist."[4] Journal of Medicinal Chemistry, 55(17), 7849-7861.[4] Link
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Promega Corporation. "ADP-Glo™ Kinase Assay Technical Manual." Promega Protocols. Link
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